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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desethylatrazine-d7 is the deuterated analog of desethylatrazine, a primary metabolite of the

widely used herbicide atrazine. Its isotopic labeling makes it an invaluable tool in analytical and

research settings, particularly as an internal standard for quantitative analysis by mass

spectrometry. This guide provides a detailed overview of the physical and chemical properties

of Desethylatrazine-d7, its metabolic pathways, and relevant experimental protocols.

Physical and Chemical Properties
Desethylatrazine-d7 is a white to off-white solid.[1][2] The following tables summarize its key

physical and chemical properties.
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Property Value Reference

Molecular Formula C6H3D7ClN5 [1]

Molecular Weight 194.67 g/mol [2]

CAS Number 1216649-31-8 [1]

Unlabeled CAS Number 6190-65-4

Appearance White to off-white solid

Melting Point 132 - 134 °C

Boiling Point No data available

Solubility

DMSO (Slightly, Sonicated),

Water (Slightly, Heated),

Methanol

Water Solubility 3.2 g/L

Log P (octanol/water) 1.51

Stability
Stable under recommended

storage conditions.

Storage

2 years at -20°C in powder

form. In DMSO, 2 weeks at

4°C or 6 months at -80°C.

Metabolic Pathways
Desethylatrazine is a product of the N-dealkylation of atrazine, a process primarily carried out

by cytochrome P450 (CYP) enzymes in the liver. Specifically, CYP1A2 has been identified as a

key isozyme involved in this transformation. The metabolic fate of desethylatrazine can

proceed through further dealkylation to didealkylatrazine or via conjugation with glutathione.

The following diagram illustrates the primary metabolic pathway of atrazine leading to the

formation and subsequent metabolism of desethylatrazine.
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Caption: Metabolic pathway of atrazine, highlighting the formation of desethylatrazine.

Experimental Protocols
Desethylatrazine-d7 is primarily used as an internal standard in analytical methods for the

quantification of atrazine and its metabolites. Below are representative experimental protocols

for sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analysis of Desethylatrazine in Water by GC-MS
This protocol is adapted from established methods for the analysis of atrazine and its

metabolites in water samples.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Adjust the pH of a 1-liter water sample to between 3 and 4.

Condition a C18 SPE cartridge by passing methanol followed by deionized water.

Load the water sample onto the SPE cartridge.

Wash the cartridge with deionized water to remove interferences.

Elute the analytes, including desethylatrazine, with an appropriate organic solvent such as

ethyl acetate.

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.
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Spike the final extract with a known concentration of Desethylatrazine-d7 as an internal

standard.

2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g.,

DB-5ms).

Injector Temperature: 250°C.

Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 250°C

at 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor: Select characteristic ions for both desethylatrazine and Desethylatrazine-
d7.

The following diagram outlines the general workflow for this analytical method.
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Caption: General workflow for the analysis of desethylatrazine in water by GC-MS.
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Analysis of Desethylatrazine in Biological Matrices by
LC-MS/MS
This protocol is a general guide for the analysis of desethylatrazine in samples such as plasma

or urine.

1. Sample Preparation: Protein Precipitation and Extraction

To 100 µL of plasma or urine, add 300 µL of acetonitrile containing a known concentration of

Desethylatrazine-d7.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatograph (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate desethylatrazine from other matrix components.

Flow Rate: 0.3 mL/min.

Tandem Mass Spectrometer (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions: Monitor specific precursor-to-product ion transitions for both

desethylatrazine and Desethylatrazine-d7.

Conclusion
Desethylatrazine-d7 is an essential analytical standard for the accurate quantification of

desethylatrazine in various environmental and biological matrices. Understanding its physical

and chemical properties, as well as its metabolic context, is crucial for its effective application in

research and monitoring studies. The provided experimental protocols offer a foundation for

developing robust and reliable analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1140463?utm_src=pdf-body
https://www.benchchem.com/product/b1140463?utm_src=pdf-body
https://www.benchchem.com/product/b1140463?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Atrazine-metabolic-degradation-pathway-and-strains-used-a-Intermediary-products-of-the_fig1_337733729
https://www.researchgate.net/figure/Atrazine-metabolic-pathways-in-microorganisms-A-The-first-two-steps-of-the-atrazine_fig2_14156896
https://www.benchchem.com/product/b1140463#desethylatrazine-d7-physical-and-chemical-properties
https://www.benchchem.com/product/b1140463#desethylatrazine-d7-physical-and-chemical-properties
https://www.benchchem.com/product/b1140463#desethylatrazine-d7-physical-and-chemical-properties
https://www.benchchem.com/product/b1140463#desethylatrazine-d7-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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